Cas no 69113-59-3 (3-Iodobenzonitrile)

3-Iodobenzonitrile Properties

Names and Identifiers

• 3-Iodobenzonitrile
• 1-Cyano-3-iodobenzene
• 3-cyanophenyl iodide
• 3-iodobenzenecarbonitrile
• 3-iodo-benzonitrile
• Benzonitrile,3-iodo
• m-cyanophenyl iodide
• m-iodobenzonitrile
• Benzonitrile, 3-iodo-
• 3-CYANOIODOBENZENE
• BGARPMGQRREXLN-UHFFFAOYSA-N
• PubChem3935
• KSC358G7H
• SBB055464
• DT1969
• WT1372
• OR0825
• CK2137
• MFCD00079762
• 3-Iodobenzonitrile, 98%
• SCHEMBL80043
• DTXSID20219177
• FT-0615897
• EN300-67481
• CS-W010393
• J-512698
• A9159
• PS-7741
• Z57899724
• I0660
• 3-iodobenzenecyanide
• AC-4098
• SY016351
• 69113-59-3
• 8-Methyl-1-naphthalenemethanol
• AKOS015853733
• AM20041017
• 3-Iodobenzonitrile,98%
• DTXCID40141668
• DB-014299
• +Expand

• MDL： MFCD00079762
• InChIKey： BGARPMGQRREXLN-UHFFFAOYSA-N
• Inchi： 1S/C7H4IN/c8-7-3-1-2-6(4-7)5-9/h1-4H
• SMILES： IC1=C([H])C([H])=C([H])C(C#N)=C1[H]

Computed Properties

• Exact Mass: 228.93885g/mol
• Surface Charge: 0
• XLogP3: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 228.93885g/mol
• Monoisotopic Mass: 228.93885g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 9
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.16288
• PSA: 23.79000
• Refractive Index: 1.66
• Boiling Point: 260.1℃ at 760 mmHg
• Melting Point: 38.0 and le 42.0 deg-C
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Solids.
• Solubility: Not determined.
• Sensitiveness: Light Sensitive
• Density: 1.9100

3-Iodobenzonitrile Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37/39-S26-S37/39
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3439
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：6.1

3-Iodobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides